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Compound of Interest

Compound Name: Morpholin-3-one oxime

Cat. No.: B13334611

Get Quote

Executive Summary
Morpholin-3-one oxime (systematically 3-(hydroxyimino)morpholine) is a cyclic amidoxime

derivative synthesized from morpholin-3-one. Unlike simple ketoximes, this compound

possesses an amphoteric amidoxime functional group embedded within a morpholine ring.[1]

Its acid-base profile is critical for optimizing extraction protocols, understanding its stability as a

pharmaceutical intermediate (e.g., in the synthesis of anticoagulant precursors), and predicting

its metal-chelation behavior.[1]

This guide defines the theoretical and experimental pKa values, details the dissociation

mechanisms, and provides validated protocols for their determination.[1]

Chemical Structure and Physicochemical
Properties[1][2][3][4][5][6][7][8]
Structural Analysis
The compound features a six-membered morpholine ring where the carbonyl oxygen at

position 3 is replaced by an oxime group (
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).[1]

Functional Group: Cyclic Amidoxime (

).

Electronic Effects: The ether oxygen at position 1 exerts a negative inductive effect (-I)

through the C2 methylene bridge, reducing the electron density at the amidoxime core

compared to acyclic analogs like acetamidoxime.[1]

Visualization of Tautomerism
The amidoxime group can exist in tautomeric equilibrium, primarily between the oxime and the

minor hydroxylamine forms, though the oxime form predominates in solution.[1]

Tautomeric Forms

Oxime Form (Major)
(C=N-OH)

Hydroxylamine Form (Minor)
(NH-C-NH-OH)

 Tautomerization
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Figure 1: Tautomeric equilibrium of the cyclic amidoxime moiety.[1] The oxime form is

thermodynamically favored.

pKa Values and Dissociation Mechanics
Predicted pKa Values
Due to the specific cyclic structure and the inductive influence of the morpholine ether oxygen,

the pKa values deviate slightly from acyclic amidoximes.[1]
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Dissociation Step
Species
Transformation

Predicted pKa
Range

Mechanistic Driver

pKa₁ (Basic)

Cation (

)

Neutral (

) +

2.8 – 3.5

Protonation of the

imino nitrogen. The -I

effect of the ring

oxygen lowers basicity

compared to

acetamidoxime (pKa

~3.2).[1]

pKa₂ (Acidic)

Neutral (

)

Anion (

) +

11.2 – 11.8

Deprotonation of the

oxime hydroxyl group

(-OH).[1] The anion is

stabilized by

resonance but

destabilized by the

lack of aromatic

conjugation.[1]

Dissociation Pathway
The compound is amphoteric.[1] In highly acidic media (pH < 2), it exists as a protonated

cation.[1] At physiological pH (7.4), it is predominantly neutral.[1] In highly alkaline media (pH >

12), it forms an anionic species.[1]

Cationic Form
(Protonated N)

Neutral Form
(Zwitterion/Neutral)

 pKa₁ ~ 3.0
(-H+) Anionic Form

(Deprotonated O)

 pKa₂ ~ 11.5
(-H+)

Click to download full resolution via product page

Figure 2: Stepwise dissociation pathway of Morpholin-3-one oxime from acidic to basic

conditions.[1]

Experimental Determination Protocols
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To validate the theoretical pKa values, the following self-validating experimental protocols are

recommended.

Method A: Potentiometric Titration (Primary)
This is the standard method for determining ionization constants in the range of 2–12.[1]

Reagents:

Analyte: 0.01 M Morpholin-3-one oxime solution (degassed water).

Titrant: 0.1 M NaOH (standardized) and 0.1 M HCl.

Ionic Strength Adjuster: 0.1 M KCl or NaClO₄ (to maintain

).

Protocol:

Calibration: Calibrate the glass pH electrode using buffers at pH 4.01, 7.00, and 10.01.

Blank Run: Perform a titration on the solvent blank (0.1 M KCl) to determine background

carbonate absorption.

Acid Titration: Acidify the analyte solution to pH ~2.0 using HCl.

Base Titration: Titrate with 0.1 M NaOH under inert nitrogen atmosphere to prevent

interference. Record pH after every 0.05 mL addition.

Data Analysis: Plot the derivative curve (

). The inflection points correspond to the pKa values.[1] Use the Bjerrum method or Gran plot
analysis to refine the equivalence points.

Method B: UV-Vis Spectrophotometric Titration
(Secondary)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/jo01034a048
https://www.benchchem.com/product/b13334611/docs?utm_src=pdf-body#technical-guide-acidity-and-pka-profile-of-morpholin-3-one-oxime-1
https://pubs.acs.org/doi/10.1021/jo01034a048
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13334611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended if the compound has low solubility or if pKa values are extremely low/high (< 2

or > 12).[1]

Protocol:

Stock Solution: Prepare a

M solution of the oxime.[1]

Buffer Series: Prepare a series of buffers ranging from pH 1.0 to 13.0 in 0.5 unit increments.

Scanning: Record UV-Vis spectra (200–400 nm) for each pH.

Isosbestic Point Analysis: Identify the wavelength of maximum absorbance shift (

).[1]

Calculation: Plot Absorbance vs. pH at

. The inflection point of the sigmoidal curve represents the pKa.[1]
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Figure 3: Decision matrix for selecting the appropriate pKa determination methodology.

Applications and Relevance
Pharmaceutical Synthesis: Morpholin-3-one oxime serves as a precursor to 3-

aminomorpholine derivatives. The acidity of the oxime proton affects the rate of alkylation or

acylation reactions at the oxygen atom during prodrug synthesis.[1]

Metal Chelation: Cyclic amidoximes are potent ligands for transition metals (e.g.,
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,

) and actinides (

).[1] The pKa values dictate the pH range at which the ligand is effectively deprotonated to
form stable chelate complexes (typically effective at pH > pKa₁).[1]

Analytical Standard: Used as a reference material in HPLC methods for detecting impurities

in morpholinone-based drugs (e.g., Rivaroxaban intermediates).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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